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Compound of Interest

Compound Name: CMPD101
Cat. No.: B15622989
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of potent, selective inhibitors like CMPD101 is paramount for laboratory safety
and environmental protection. This guide provides a comprehensive overview of the proper
disposal procedures for CMPD101, a G protein-coupled receptor kinase 2/3 (GRK2/3) inhibitor.
Adherence to these protocols is crucial for minimizing risks and ensuring regulatory
compliance.

Chemical and Physical Properties of CMPD101

A clear understanding of the chemical and physical properties of CMPD101 is the first step
toward safe handling and disposal. This data is summarized in the table below.
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Property Value

3-[[[4-Methyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-
Chemical Name ylmethyllamino]-N-[[2-
(trifluoromethyl)phenyllmethyllbenzamide

Molecular Formula C24H21F3N6O
Molecular Weight 466.47 g/mol
CAS Number 865608-11-3
Appearance Solid powder
Solubility Soluble in DMSO, not in water.[1]

Store solid at -20°C for the long term. Stock
Storage solutions can be stored at -20°C for up to one

month or at -80°C for up to six months.

Disposal Procedures for CMPD101

Given that CMPD101 is a potent, biologically active compound, all waste containing this
substance, including the pure compound, solutions, and contaminated labware, must be
treated as hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling CMPD101 for any purpose, including disposal, appropriate PPE must be worn.
This includes:

o Safety glasses or goggles
o Chemical-resistant gloves
e Alab coat

Step 2: Waste Segregation and Collection
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Proper segregation of waste is critical to prevent accidental chemical reactions and to ensure
compliant disposal.

e Solid Waste:

o Collect unused or expired solid CMPD101 in its original vial or a clearly labeled, sealed
container.

o Contaminated items such as pipette tips, weigh boats, and gloves should be placed in a
designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Collect all solutions containing CMPD101 in a dedicated, leak-proof, and shatter-resistant
container.

o The container must be kept tightly closed when not in use.
o Never dispose of CMPD101 solutions down the drain.
Step 3: Labeling of Hazardous Waste

Accurate and clear labeling of all waste containers is a regulatory requirement and essential for
safety. The label should include:

The words "Hazardous Waste"

The full chemical name: "CMPD101" and its CAS number (865608-11-3)

The approximate concentration and volume

The date of accumulation

The name of the principal investigator or laboratory contact

Step 4: Storage of Hazardous Waste
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Store hazardous waste containers in a designated and secure Satellite Accumulation Area
(SAA) within the laboratory.

e Ensure that incompatible waste types are segregated.
e The storage area should be well-ventilated.
Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the
pickup and disposal of the hazardous waste. Do not attempt to dispose of this waste through
standard municipal channels.

Experimental Protocols

While specific experimental protocols for CMPD101 will vary depending on the research, a
common procedure for preparing a stock solution is as follows:

o Objective: To prepare a 10 mM stock solution of CMPD101 in DMSO.
e Materials:

o CMPD101 solid

[¢]

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

[¢]

o

Calibrated pipettes

o

Appropriate sterile, sealed vials
e Procedure:
1. Allow the vial of solid CMPD101 to equilibrate to room temperature before opening.

2. Weigh the desired amount of CMPD101 in a fume hood.
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3. Add the appropriate volume of DMSO to achieve a 10 mM concentration. For example, to
1 mg of CMPD101 (MW = 466.47 g/mol ), add 214.4 pyL of DMSO.

4. Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath
or sonication may be used to aid dissolution.

5. Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to avoid
repeated freeze-thaw cycles.

6. Store the aliquots at -20°C or -80°C.

CMPD101 Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of CMPD101.

Click to download full resolution via product page

CMPD101 Disposal Workflow

Disclaimer: This information is intended for guidance purposes only. Always consult your
institution's specific safety and disposal protocols and the manufacturer's Safety Data Sheet
(SDS) for the most accurate and up-to-date information. Your institution's Environmental Health
and Safety (EHS) department is the primary resource for any questions regarding hazardous
waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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